N-({1-[2-(2-methoxyphenyl)ethyl]-3-piperidinyl}methyl)-N-methyl-3-butenamide

• IUPAC Name: N-[[1-[2-(2-methoxyphenyl)ethyl]piperidin-3-yl]methyl]-N-methylbut-3-enamide
• InChI: InChI=1S/C20H30N2O2/c1-4-8-20(23)21(2)15-17-9-7-13-22(16-17)14-12-18-10-5-6-11-19(18)24-3/h4-6,10-11,17H,1,7-9,12-16H2,2-3H3
• InChI Key: PLCMHYZJIHLZLX-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CCCN(C1)CCC2=CC=CC=C2OC)C(=O)CC=C
• Molecular Formula: C20H30N2O2
• Molecular Weight: 330.5 g/mol

Description

The compound “N-({1-[2-(2-methoxyphenyl)ethyl]-3-piperidinyl}methyl)-N-methyl-3-butenamide” is a complex organic molecule. It contains a piperidine ring, which is a common structure in many pharmaceuticals and natural products. It also has a methoxyphenyl group, which is a common motif in many organic compounds and can contribute to various biological activities.

Molecular Structure Analysis

The molecular structure analysis of such a compound would typically involve techniques like Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy. These techniques can provide detailed information about the types of bonds and functional groups present in the molecule.

Chemical Reactions Analysis

The compound contains several functional groups that could potentially undergo chemical reactions. For example, the piperidine nitrogen could act as a base or nucleophile, and the amide group could participate in hydrolysis or condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its specific structure. Factors that could influence these properties include the presence of polar groups, the overall size and shape of the molecule, and the specific functional groups present.

Mechanism of Action

The mechanism of action would depend on the biological target of the compound. Piperidine derivatives are found in many drugs and can interact with a variety of biological targets, including receptors and enzymes.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. In general, care should be taken when handling any new or unstudied compound, as it could have unknown toxicity or reactivity.

Future Directions

Future research on this compound could involve further studies to determine its biological activity, potential uses, and mechanism of action. It could also involve optimization of the synthesis process or modifications to the structure to improve its properties.